N-(3,4-dimethoxyphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-(2-methylphenyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C20H24N2O3/c1-14-7-4-5-8-16(14)17-9-6-12-22(17)20(23)21-15-10-11-18(24-2)19(13-15)25-3/h4-5,7-8,10-11,13,17H,6,9,12H2,1-3H3,(H,21,23)
• InChI Key: XGQNSTGSAHRMND-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2CCCN2C(=O)NC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide, also known as U-47700, is a synthetic opioid analgesic drug. It was first synthesized in the 1970s by the pharmaceutical company Upjohn as a potential alternative to morphine. However, due to its high potency and potential for abuse, it was never approved for medical use and was later classified as a Schedule I controlled substance in the United States.

Mechanism of Action

N-(3,4-dimethoxyphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide acts on the opioid receptors in the brain, which are responsible for mediating the effects of opioids. It binds to the mu-opioid receptor with high affinity, producing analgesia and euphoria. It also activates the kappa-opioid receptor, which can produce dysphoria and hallucinations.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are similar to those of other opioids, including pain relief, sedation, and respiratory depression. It can also produce feelings of euphoria, relaxation, and well-being. However, it can also cause side effects such as nausea, vomiting, and constipation.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,4-dimethoxyphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide in lab experiments is its high potency, which allows for smaller doses to be used. This can reduce the amount of material needed for experiments and make them more cost-effective. However, one limitation is its potential for abuse and addiction, which can make it difficult to obtain and use safely.

Future Directions

There are several future directions for research on N-(3,4-dimethoxyphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide. One area of interest is its potential as a treatment for pain and addiction. Studies have shown that it can produce analgesia without producing the same level of respiratory depression as other opioids. Another area of interest is its potential as a tool for studying the opioid receptors in the brain. It could be used to investigate the role of these receptors in pain, addiction, and other neurological disorders. Finally, there is a need for further research on the safety and toxicity of this compound, particularly in relation to its potential for abuse and addiction.

Synthesis Methods

The synthesis of N-(3,4-dimethoxyphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide involves several steps, including the reaction of 3,4-dimethoxybenzaldehyde with nitroethane to form 3,4-dimethoxyphenyl-2-nitropropene. This compound is then reduced with sodium borohydride to form 3,4-dimethoxyphenyl-2-nitropropane, which is then reacted with 2-methylphenyl magnesium bromide to form this compound.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide has been used in scientific research to study its effects on the opioid receptors in the brain. It has been shown to have a high affinity for the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. Studies have also been conducted to investigate its potential as a treatment for pain and addiction.